Cas no 1325306-34-0 (2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone)

• Product Name: 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone
• CAS No: 1325306-34-0
• Molecular Formula: C₁₂H₁₄N₂O₅S
• Molecular Weight: 298.314961910248
• CID: 5178516

2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone Properties

Names and Identifiers

• 2-[(2-nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone
• 2-(2-nitrophenyl)sulfonyl-1-pyrrolidin-1-ylethanone
• 2-(2-nitrobenzenesulfonyl)-1-(pyrrolidin-1-yl)ethan-1-one
• 1-{[(2-nitrophenyl)sulfonyl]acetyl}pyrrolidine
• STL133465
• 2-((2-Nitrophenyl)sulfonyl)-1-(pyrrolidin-1-yl)ethan-1-one
• Ethanone, 2-[(2-nitrophenyl)sulfonyl]-1-(1-pyrrolidinyl)-

• InChIKey： SQYZBKYIGAYYSS-UHFFFAOYSA-N
• Inchi： 1S/C12H14N2O5S/c15-12(13-7-3-4-8-13)9-20(18,19)11-6-2-1-5-10(11)14(16)17/h1-2,5-6H,3-4,7-9H2
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(CC(N1CCCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 20
• Complexity: 473
• XLogP3: 1
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes